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Compound of Interest

Compound Name:

(4-tert-

butylphenyl)methanesulfonyl

Chloride

Cat. No.: B1273283 Get Quote

Essential Safety and Handling for (4-tert-
butylphenyl)methanesulfonyl Chloride
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents is paramount. This document provides critical safety and logistical

information for (4-tert-butylphenyl)methanesulfonyl chloride, a sulfonyl chloride that

requires stringent safety protocols due to its corrosive, toxic, and water-reactive nature.

Adherence to these guidelines is essential to ensure personal safety and the integrity of

experimental work.

Hazard Assessment and Personal Protective
Equipment (PPE)
(4-tert-butylphenyl)methanesulfonyl chloride is classified as a substance that can cause

severe skin burns and eye damage.[1][2] It is also harmful if swallowed and may cause

respiratory irritation.[2] The compound reacts with water, liberating toxic gas.[1] Therefore,

appropriate PPE is mandatory to prevent any direct contact.
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PPE Category Specification Rationale

Eye and Face Protection

Tight-fitting chemical safety

goggles in combination with a

full-face shield.[1][3]

Protects against severe eye

irritation, burns, and

permanent damage from

splashes or vapors.[1][3]

Hand Protection

Chemical-resistant gloves,

such as nitrile rubber, of

sufficient thickness.[1][3]

Gloves should be inspected

before use and changed

frequently.

Prevents skin contact, which

can cause severe burns and

corrosion.[1][3]

Body Protection

A chemical-resistant lab coat

or apron. For larger scale

operations, a full-body suit

should be considered.[1][3]

Protects underlying clothing

and skin from contamination.

[3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a cartridge

appropriate for organic vapors

and acid gases is necessary

when working outside a fume

hood or if aerosolization is

possible.[1][4]

Inhalation can cause severe

respiratory irritation.[2][3]

Operational Plan: Handling and Storage
Handling:

All work with (4-tert-butylphenyl)methanesulfonyl chloride must be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Keep the compound away from water and moist air, as it reacts to liberate toxic gas.[1]
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Incompatible materials to avoid include water, strong oxidizing agents, bases, alcohols, and

amines.[1]

Storage:

Store in a locked, well-ventilated place with the container tightly closed.[1]

The storage area should be dry and cool.[4]

Store under an inert atmosphere, such as nitrogen, to maintain product quality.[1]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1] Remove contact lenses if present and easy

to do.[1] Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[1] Rinse skin with water or shower.[1] Wash off

with soap and plenty of water.[1] Seek

immediate medical attention.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is

difficult, give oxygen.[1] Seek immediate

medical attention.[1]

Ingestion
Rinse mouth.[1] DO NOT induce vomiting.[1]

Seek immediate medical attention.[1]

In case of a spill, evacuate the area.[4] Wear appropriate PPE and contain the spill using an

inert absorbent material.[4] Collect the absorbed material in a suitable, closed container for

disposal.[4]

Disposal Plan
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All waste materials, including contaminated PPE, absorbent materials, and empty containers,

must be treated as hazardous waste.[1][4] Dispose of contents and containers in accordance

with local, state, and federal regulations at an approved waste disposal plant.[1] Do not allow

the product to enter drains or surface water.[4]

Experimental Workflow for Handling (4-tert-
butylphenyl)methanesulfonyl Chloride
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Preparation

Handling

Cleanup & Disposal

Emergency

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Fume Hood Functionality

Gather All Necessary Materials

Confirm Location of Eyewash/Shower

Establish Inert Atmosphere
(if required)

Weigh Compound in Fume Hood

Perform Reaction in Fume Hood

Quench Reaction and Glassware
(appropriate procedure)

Segregate Hazardous Waste
(Solid & Liquid)

Decontaminate Work Area

Doff and Dispose of PPE

Wash Hands Thoroughly

Spill Occurs

Follow Emergency Procedures
(See Table 2)

Exposure Occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of (4-tert-butylphenyl)methanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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